Cas no 1543877-55-9 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 1543877-55-9
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 5284622
• Update Time: 2025-07-21

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C7H15NO2/c1-6-7(9,2-4-8)3-5-10-6/h6,9H,2-5,8H2,1H3
• InChI Key： GYOHQOVRNKFXRE-UHFFFAOYSA-N
• SMILES： C(C1(CCOC1C)O)CN

Additional information on INDEX NAME NOT YET ASSIGNED

Unlocking the Potential of CAS No 1543877-55-9: A Comprehensive Exploration of INDEX NAME NOT YET ASSIGNED

In the rapidly evolving landscape of chemical research and development, CAS No 1543877-55-9 has emerged as a compound of significant interest. Despite its INDEX NAME NOT YET ASSIGNED status, this molecule is garnering attention from researchers, pharmaceutical developers, and material scientists alike. Its unique structural properties and potential applications make it a subject worth exploring in depth.

The absence of an INDEX NAME for this compound hasn't hindered scientific curiosity. On the contrary, the very mystery surrounding its nomenclature has sparked increased interest in its molecular characteristics. Recent studies suggest that CAS No 1543877-55-9 may possess properties that could revolutionize certain aspects of medicinal chemistry, particularly in targeted drug delivery systems.

One of the most frequently asked questions in scientific forums concerns the structural composition of 1543877-55-9. Preliminary analyses indicate a complex arrangement that offers remarkable stability under various conditions. This thermal and chemical resilience makes it particularly attractive for applications requiring durable molecular frameworks.

In the context of current research trends focusing on sustainable chemistry, CAS No 1543877-55-9 presents intriguing possibilities. Its synthesis pathway, while still being optimized, shows promise for reduced environmental impact compared to traditional alternatives. This aligns perfectly with the growing demand for green chemistry solutions across industries.

The pharmacological potential of INDEX NAME NOT YET ASSIGNED compounds like this one is another hot topic in research circles. While comprehensive clinical data isn't yet available, early-stage investigations suggest possible applications in modulating specific biological pathways. Researchers are particularly excited about its potential role in developing next-generation therapeutic agents.

Material science applications represent another promising avenue for 1543877-55-9. Its molecular architecture suggests possible uses in advanced polymer systems and nanotechnology applications. The compound's ability to form stable complexes with various metals is currently under investigation for potential catalytic applications.

Analytical chemists have developed keen interest in this compound due to its unique spectroscopic signatures. The distinct patterns observed in mass spectrometry and NMR studies make it easily identifiable in complex mixtures, suggesting potential as a reference standard or tracer molecule in analytical methodologies.

From a commercial perspective, the intellectual property landscape surrounding CAS No 1543877-55-9 is still developing. Several patent applications referencing this compound have emerged in recent years, primarily in the fields of specialty chemicals and pharmaceutical intermediates. This growing patent activity indicates increasing recognition of its commercial potential.

Quality control considerations for INDEX NAME NOT YET ASSIGNED materials present unique challenges. Without standardized nomenclature, researchers must rely heavily on structural verification techniques. Advanced chromatographic methods coupled with spectroscopic analysis have proven most effective for characterizing and quantifying this compound in various matrices.

The stability profile of 1543877-55-9 under different storage conditions has become a subject of particular interest. Preliminary stability studies suggest excellent shelf-life characteristics when stored under inert atmospheres at controlled temperatures, making it potentially suitable for long-term research programs.

As the scientific community continues to investigate CAS No 1543877-55-9, one question consistently arises: when can we expect official nomenclature assignment? While regulatory bodies typically move cautiously in such matters, the growing body of research may accelerate the naming process, facilitating better communication among researchers worldwide.

In conclusion, while INDEX NAME NOT YET ASSIGNED might suggest a lack of definition, the opposite appears true for CAS No 1543877-55-9. This compound represents an exciting frontier in multiple scientific disciplines, from medicinal chemistry to materials science. Its continued study promises to yield valuable insights and potentially groundbreaking applications across diverse fields.